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Compound of Interest

Compound Name: H-D-Ser-OEt.HCl

Cat. No.: B613186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for H-D-Ser-OEt.HCl (D-Serine ethyl ester hydrochloride). Understanding

the stability profile of this compound is critical for ensuring its integrity and reliability in research

and drug development applications, from peptide synthesis to its role as a modulator of NMDA

receptors.[1] This document outlines recommended storage, potential degradation pathways,

and best-practice protocols for stability and purity assessment.

Core Properties and Stability Profile
H-D-Ser-OEt.HCl is a derivative of D-serine, presenting as a white to off-white crystalline

powder.[2] It is known for its high solubility in water, a characteristic enhanced by its

hydrochloride salt form, which also contributes to its overall stability.[2] The compound's

stability allows for extended use in laboratory settings without significant degradation when

stored under appropriate conditions.[2]

Recommended Storage Conditions
Consistent recommendations from various suppliers emphasize the importance of controlled,

cool temperatures for storing H-D-Ser-OEt.HCl to maintain its purity and stability over time.

While specific long-term quantitative stability data under various conditions is not extensively

published, the consensus from commercial suppliers provides a clear guideline for researchers.
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Storage Condition Temperature Range Notes

Short-term Storage 2-8°C
Recommended for routine

laboratory use.[3]

Long-term Storage -20°C

Suggested for maintaining

stability over extended periods.

[2]

Alternative 0-8°C
Frequently cited by suppliers

for general storage.[1]

It is imperative to store the compound in a tightly sealed container to protect it from moisture

and atmospheric contaminants.

Potential Degradation Pathways
The primary anticipated degradation pathway for H-D-Ser-OEt.HCl is the hydrolysis of the ethyl

ester bond. This reaction, which can be catalyzed by acidic or basic conditions, would yield D-

serine and ethanol. The presence of moisture can facilitate this process.
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H-D-Ser-OEt.HCl

D-Serine + Ethanol

 Ester Hydrolysis 
 (Acid/Base Catalyzed)

H₂O (Moisture)

Study Setup

Storage Conditions

Analytical Testing

Batch 1

Long-Term
(2-8°C)

Accelerated
(25°C/60%RH, 40°C/75%RH)

Batch 2 Batch 3

Appearance

 0, 3, 6, 9, 12, 18, 24, 36 mo  0, 3, 6 mo

Purity (HPLC)

Water Content (KF)

Chiral Purity
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Stress Conditions

H-D-Ser-OEt.HCl Sample

Acid Hydrolysis
(0.1M HCl)

Base Hydrolysis
(0.1M NaOH)

Oxidation
(3% H₂O₂)

Thermal
(105°C)

Photolytic
(ICH Q1B)

HPLC Analysis
(vs. Control)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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